MFCD18315203

• IUPAC Name: methyl 3-(4-hydroxy-3-methoxyphenyl)benzoate
• InChI: InChI=1S/C15H14O4/c1-18-14-9-11(6-7-13(14)16)10-4-3-5-12(8-10)15(17)19-2/h3-9,16H,1-2H3
• InChI Key: MHGCZTTZNQHDTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC=C2)C(=O)OC)O
• Molecular Formula: C15H14O4
• DSSTOX Substance ID: DTXSID60685635
• Molecular Weight: 258.27 g/mol
• CAS No.: 1261989-62-1

Description

The compound “MFCD18315203” is a chemical entity with unique properties and applications

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of “MFCD18315203” involves a series of chemical reactions that require precise conditions. The synthetic route typically starts with the selection of appropriate starting materials, followed by a sequence of reactions such as condensation, cyclization, and purification steps. The reaction conditions, including temperature, pressure, and pH, are meticulously controlled to ensure the desired yield and purity of the compound.

Industrial Production Methods: In an industrial setting, the production of “this compound” is scaled up using large reactors and automated systems. The process involves continuous monitoring and optimization of reaction parameters to achieve high efficiency and cost-effectiveness. The use of advanced technologies such as flow chemistry and process intensification techniques further enhances the production process.

Chemical Reactions Analysis

Types of Reactions: “MFCD18315203” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using chlorine or bromine in the presence of a catalyst.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

“MFCD18315203” has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of “MFCD18315203” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, resulting in the desired therapeutic or biological effects.

Comparison with Similar Compounds

“MFCD18315203” can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar structures or functional groups include “MFCD18315204” and “MFCD18315205”.

Uniqueness: “this compound” stands out due to its specific molecular configuration, which imparts unique chemical and biological properties